Potassium phosphate trihydrate
Overview
Description
Potassium phosphate trihydrate (K3PO4·3H2O) is an inorganic compound that is composed of three atoms of potassium, one atom of phosphorus, and three molecules of water. It is a white crystalline powder with a melting point of 221°C and a density of 2.35 g/cm3. Potassium phosphate trihydrate is used in a variety of applications, including as a buffer in biochemical experiments, as a fertilizer, and in the manufacture of pharmaceuticals.
Scientific Research Applications
Optical and Electronic Properties :
- KDP has been extensively used in electro-optic switches and laser spectroscopy for modulating the frequency of laser radiation. Studies have shown that external stresses in the manufacturing process can introduce changes in the optical and electronic properties of KDP, including absorption coefficient, band gap, refractive index, dielectric function, and Plasmon energy (Mylvaganam & Zhang, 2019).
Laser-induced Damage :
- KDP is widely used for high-power laser frequency conversion but is limited by a characteristically low laser damage threshold. Research has shown that this damage is associated with extrinsic impurity inclusions, particularly when KDP is grown in solutions containing organic impurities (Singleton et al., 1988).
Mechanical and Fracture Properties :
- The mechanical properties of KDP, including microhardness and fracture toughness, have been studied. There's a notable anisotropy in crack sizes on different faces of the crystal, with cracks being longer on (100) faces than on (001) faces (Fang & Lambropoulos, 2004).
Growth and Nucleation Kinetics :
- The effect of impurities on the growth and nucleation kinetics, surface morphology, structural, optical, and mechanical properties of KDP has been investigated. It was found that impurities like urea and KCl affect the growth rate and crystal quality (Podder, 2002).
Friction and Wear Mechanisms :
- Research on the friction and wear mechanisms of KDP by nanoscratching has revealed that adhesive force plays a significant role when the scratching load is low. The findings provide insights into the material's behavior under different loading conditions and indenter types (Zhang et al., 2015).
properties
IUPAC Name |
tripotassium;phosphate;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3K.H3O4P.3H2O/c;;;1-5(2,3)4;;;/h;;;(H3,1,2,3,4);3*1H2/q3*+1;;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPZYAGQLBFUTMA-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.[O-]P(=O)([O-])[O-].[K+].[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H6K3O7P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30593475 |
Source
|
| Record name | Potassium phosphate--water (3/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30593475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium phosphate trihydrate | |
CAS RN |
22763-03-7 |
Source
|
| Record name | Potassium phosphate--water (3/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30593475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phosphoric acid, tripotassium salt, trihydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.458 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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